Cas no 51336-96-0 (Benzenemethanol, α-(chloromethyl)-2,4-difluoro-)

• Product Name: Benzenemethanol, α-(chloromethyl)-2,4-difluoro-
• CAS No: 51336-96-0
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• MDL: MFCD20542904
• CID: 1571357
• PubChem ID: 12291290
• Update Time: 2025-05-20

Benzenemethanol, α-(chloromethyl)-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(chloromethyl)-2,4-difluoro-
• Benzenemethanol, α-(chloromethyl)-2,4-difluoro-
• 2-chloro-1-(2,4-difluorophenyl)ethan-1-ol

• MDL： MFCD20542904
• Inchi： 1S/C8H7ClF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3,8,12H,4H2
• InChI Key： LUDHEANGPFVUIE-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1F)F)O

Computed Properties

• Exact Mass: 192.0153489g/mol
• Monoisotopic Mass: 192.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzenemethanol, α-(chloromethyl)-2,4-difluoro-

Benzenemethanol, α-(chloromethyl)-2,4-difluoro- (CAS No. 51336-96-0): A Comprehensive Overview

Benzenemethanol, α-(chloromethyl)-2,4-difluoro- (CAS No. 51336-96-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2,4-difluoro-α-(chloromethyl)benzenemethanol, is characterized by its aromatic ring substituted with two fluorine atoms and a chloromethyl group. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of Benzenemethanol, α-(chloromethyl)-2,4-difluoro- is C₈H₇ClF₂O, and its molecular weight is approximately 198.59 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. These physical properties are crucial for its handling and application in laboratory settings.

In the realm of medicinal chemistry, Benzenemethanol, α-(chloromethyl)-2,4-difluoro- has been extensively studied for its potential as an intermediate in the synthesis of drugs targeting various therapeutic areas. Recent research has highlighted its role in the development of novel antiviral agents, particularly those designed to combat influenza and other respiratory viruses. The presence of the chloromethyl and difluoro groups provides a platform for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of Benzenemethanol, α-(chloromethyl)-2,4-difluoro- as a key intermediate in the synthesis of a new class of antiviral compounds. These compounds exhibited potent inhibitory activity against influenza A virus (IAV) and were found to be effective in both prophylactic and therapeutic settings. The researchers noted that the unique structure of the compound allowed for the introduction of additional functional groups that improved their binding affinity to viral targets.

Beyond antiviral applications, Benzenemethanol, α-(chloromethyl)-2,4-difluoro- has also shown promise in the development of anticancer agents. A study conducted by a team at the National Cancer Institute investigated its use as an intermediate in the synthesis of novel inhibitors targeting specific cancer pathways. The resulting compounds demonstrated significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy agents.

The versatility of Benzenemethanol, α-(chloromethyl)-2,4-difluoro- extends to its use in the synthesis of fine chemicals and specialty materials. Its reactivity with various nucleophiles and electrophiles makes it an attractive starting material for the preparation of complex molecules with diverse applications. For instance, it has been used in the synthesis of advanced materials for electronic devices and coatings due to its ability to form stable polymers with desirable properties.

In terms of safety and handling, it is important to note that while Benzenemethanol, α-(chloromethyl)-2,4-difluoro- is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during laboratory operations involving this compound.

The environmental impact of Benzenemethanol, α-(chloromethyl)-2,4-difluoro- is another area of ongoing research. Studies have shown that it can be biodegraded under certain conditions, although more data is needed to fully understand its environmental fate and potential ecological effects. Efforts are being made to develop more sustainable synthetic routes for this compound to minimize its environmental footprint.

In conclusion, Benzenemethanol, α-(chloromethyl)-2,4-difluoro- (CAS No. 51336-96-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for the development of novel pharmaceuticals and fine chemicals with diverse therapeutic and material properties. As research continues to advance our understanding of this compound's capabilities, it is likely to play an increasingly important role in future innovations across multiple fields.